Cas no 1261234-92-7 (1-(2-Chloro-6-fluoro-benzyl)-2-methyl-piperazine hydrochloride)

• Product Name: 1-(2-Chloro-6-fluoro-benzyl)-2-methyl-piperazine hydrochloride
• CAS No: 1261234-92-7
• MF: C₁₂H₁₇Cl₂FN₂
• MW: 279.181184530258
• CID: 2166529
• PubChem ID: 60137565
• Update Time: 2025-11-01

1-(2-Chloro-6-fluoro-benzyl)-2-methyl-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluoro-benzyl)-2-methyl-piperazine hydrochloride
• 1-(2-Chloro-6-fluorobenzyl)-2-methylpiperazine hydrochloride
• SBB075459
• 1-[(2-chloro-6-fluorophenyl)methyl]-2-methylpiperazine, chloride
• 1-[(2-CHLORO-6-FLUOROPHENYL)METHYL]-2-METHYLPIPERAZINE HYDROCHLORIDE
• G67348
• DB-237512
• AKOS015939632
• 1-[(2-chloro-6-fluorophenyl)methyl]-2-methylpiperazine;hydrochloride
• 1261234-92-7

• MDL： MFCD18380550
• Inchi： 1S/C12H16ClFN2.ClH/c1-9-7-15-5-6-16(9)8-10-11(13)3-2-4-12(10)14;/h2-4,9,15H,5-8H2,1H3;1H
• InChI Key： MDQZTNLZODTOGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCNCC1C)F.Cl

Computed Properties

• Exact Mass: 278.0752821g/mol
• Monoisotopic Mass: 278.0752821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Additional information on 1-(2-Chloro-6-fluoro-benzyl)-2-methyl-piperazine hydrochloride

1-(2-Chloro-6-Fluoro-Benzyl)-2-Methyl-Piperazine Hydrochloride: A Comprehensive Overview

The compound 1-(2-Chloro-6-Fluoro-Benzyl)-2-Methyl-Piperazine Hydrochloride, identified by the CAS number 1261234-92-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperazine ring, a benzyl group substituted with chlorine and fluorine atoms, and a methyl group attached to the piperazine nitrogen. These structural features contribute to its chemical stability and bioactivity.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The presence of chlorine and fluorine substituents on the benzyl group enhances the compound's lipophilicity, which is crucial for its absorption and distribution in biological systems. Additionally, the methyl group on the piperazine ring contributes to the molecule's flexibility and ability to interact with biological targets.

Research has demonstrated that 1-(2-Chloro-6-Fluoro-Benzyl)-2-Methyl-Piperazine Hydrochloride exhibits promising pharmacological properties. For instance, it has shown potential as an inhibitor of certain enzymes involved in neurological disorders. The hydrochloride salt form of the compound ensures its solubility in aqueous solutions, making it suitable for pharmacological studies. Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and its biological targets, providing deeper insights into its mechanism of action.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and ring-closing reactions. The use of advanced synthetic techniques has improved the yield and purity of the compound, making it more accessible for further research. The compound's structure has also been validated through various spectroscopic methods, including NMR and mass spectrometry, ensuring its identity and quality.

In terms of applications, 1-(2-Chloro-6-Fluoro-Benzyl)-2-Methyl-Piperazine Hydrochloride holds potential in the development of drugs targeting central nervous system disorders. Its ability to cross the blood-brain barrier makes it a valuable candidate for neuroprotective agents. Furthermore, ongoing studies are exploring its role as a modulator of ion channels, which could lead to novel therapeutic interventions.

The CAS number 1261234-92-7 serves as a unique identifier for this compound, facilitating its identification and referencing in scientific literature. Researchers can access detailed information about its physical properties, synthesis methods, and biological activities through databases such as PubChem and SciFinder.

In conclusion, 1-(2-Chloro-6-Fluoro-Benzyl)-2-Methyl-Piperazine Hydrochloride represents an exciting area of research with potential implications in drug discovery. Its unique structure, coupled with recent advancements in chemical synthesis and computational modeling, positions it as a promising candidate for future therapeutic applications.